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Compound of Interest

Compound Name: EVT801

CAS No.: 1412453-70-3

Cat. No.: B13904842

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the preclinical data and detailed experimental

protocols for the selective VEGFR-3 inhibitor, EVT801, when used in combination with cancer

therapies. The following information is based on published preclinical studies and is intended to

guide researchers in designing and executing similar experiments.

Introduction
EVT801 is an orally active and selective inhibitor of Vascular Endothelial Growth Factor

Receptor 3 (VEGFR-3), a key driver of lymphangiogenesis and angiogenesis in tumors.[1][2][3]

[4] By selectively targeting VEGFR-3, EVT801 aims to inhibit tumor growth and metastasis by

starving the tumor of essential nutrients and preventing its spread through the lymphatic

system.[2] Preclinical data have demonstrated that EVT801 not only possesses potent anti-

tumor activity as a monotherapy in VEGFR-3-positive tumors but also shows significant

synergistic effects when combined with immune checkpoint inhibitors (ICT).[1][3][5] The

proposed mechanism for this synergy involves the modulation of the tumor microenvironment
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(TME), leading to reduced hypoxia, decreased immunosuppressive cells, and enhanced anti-

tumor immunity.[1][3][6]

Mechanism of Action
EVT801's primary mode of action is the selective inhibition of VEGFR-3.[1][4] This leads to a

cascade of anti-tumor effects:

Inhibition of Angiogenesis and Lymphangiogenesis: By blocking the VEGFR-3 pathway,

EVT801 impairs the formation of new blood and lymphatic vessels, which are crucial for

tumor growth and metastasis.[1][6]

Tumor Vasculature Normalization: Treatment with EVT801 leads to the homogenization of

tumor blood vessels, resulting in fewer but larger vessels.[1][3] This vascular normalization is

thought to reduce tumor hypoxia.[1][3]

Modulation of the Tumor Microenvironment: Reduced hypoxia can alleviate

immunosuppression within the TME.[1] EVT801 has been shown to decrease the levels of

immunosuppressive cytokines like CCL4 and CCL5, as well as myeloid-derived suppressor

cells (MDSCs).[1][3][7]

Enhanced Anti-Tumor Immunity: By creating a more favorable TME, EVT801 promotes the

infiltration of T-cells into the tumor, thereby enhancing the efficacy of immune checkpoint

inhibitors.[5][6]
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Target Cell Line Assay IC50 (nM)

VEGFR-3 HEK293
Receptor

Autophosphorylation
11

VEGFR-3 hLMVEC
VEGF-C-induced

Proliferation
15

VEGFR-2 HEK293
Receptor

Autophosphorylation
260

VEGFR-1 HEK293
Receptor

Autophosphorylation
2130

Source: Data compiled from preclinical studies.[7]

In Vivo Efficacy of EVT801 in Combination with Immune
Checkpoint Inhibitors

Tumor Model Treatment Group Dosage Outcome

4T1 Mammary

Carcinoma
EVT801

30 mg/kg, twice daily

(oral)

Reduced tumor

growth

Anti-PD-1 10 mg/kg, weekly
Moderate tumor

growth inhibition

Anti-CTLA-4 10 mg/kg, weekly
Moderate tumor

growth inhibition

EVT801 + Anti-PD-1 As above

Superior tumor growth

inhibition compared to

single agents

EVT801 + Anti-CTLA-

4
As above

Superior tumor growth

inhibition compared to

single agents

Source: Data from the 4T1 mammary carcinoma mouse model.[1]
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Experimental Protocols
In Vitro Cell Proliferation Assay
Objective: To determine the effect of EVT801 on the proliferation of human lymphatic

microvascular endothelial cells (hLMVEC) induced by VEGF-C.

Materials:

Human Lymphatic Microvascular Endothelial Cells (hLMVEC)

Endothelial Cell Growth Medium

Recombinant Human VEGF-C

EVT801

Cell proliferation assay kit (e.g., BrdU or MTS-based)

96-well plates

Protocol:

Seed hLMVECs in 96-well plates at a density of 5,000 cells/well and allow them to adhere

overnight.

Starve the cells in a serum-free medium for 24 hours.

Prepare serial dilutions of EVT801 in a serum-free medium.

Pre-incubate the cells with varying concentrations of EVT801 for 1 hour.

Stimulate the cells with a final concentration of 50 ng/mL of VEGF-C.

Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

Assess cell proliferation using a suitable cell proliferation assay kit according to the

manufacturer's instructions.
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Measure the absorbance or fluorescence using a plate reader.

Calculate the IC50 value by plotting the percentage of inhibition against the log concentration

of EVT801.

In Vivo Tumor Growth Study in a Syngeneic Mouse
Model
Objective: To evaluate the anti-tumor efficacy of EVT801 in combination with an immune

checkpoint inhibitor in a 4T1 mammary carcinoma mouse model.

Materials:

Female BALB/c mice (6-8 weeks old)

4T1 murine mammary carcinoma cells

EVT801 (formulated for oral gavage)

Anti-PD-1 antibody (or other immune checkpoint inhibitors)

Phosphate Buffered Saline (PBS)

Calipers

Protocol:

Implant 1 x 10^5 4T1 cells into the mammary fat pads of BALB/c mice.[1]

Monitor tumor growth regularly by measuring the tumor dimensions with calipers. Calculate

tumor volume using the formula: V = 0.52 × (width)^2 × (length).[1]

When tumors reach a volume of approximately 50 mm³, randomize the mice into treatment

groups (e.g., Vehicle, EVT801 alone, Anti-PD-1 alone, EVT801 + Anti-PD-1).[1]

Administer EVT801 at a dose of 30 mg/kg twice daily via oral gavage.[1]
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Administer the anti-PD-1 antibody at a dose of 10 mg/kg weekly via intraperitoneal injection.

[1]

Continue the treatment for a predefined period (e.g., 3 weeks).[1]

Measure tumor volumes two to three times weekly.[1]

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

immunohistochemistry for biomarkers, flow cytometry for immune cell infiltration).
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In Vivo Efficacy Study Workflow

3-Week Treatment Phase

Implant 4T1 Tumor Cells
in BALB/c Mice

Monitor Tumor Growth
(Volume ~50 mm³)

Randomize Mice into
Treatment Groups

EVT801 (30 mg/kg)
Twice Daily, Oral

Anti-PD-1 (10 mg/kg)
Weekly, IP

Combination
(EVT801 + Anti-PD-1) Vehicle Control

Measure Tumor Volume
2-3 Times Weekly

End of Study:
Tumor Excision & Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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